Cas no 2247106-46-1 (3-Quinolinecarboxylic acid, 2,4-dichloro-8-methoxy-, methyl ester)

• Product Name: 3-Quinolinecarboxylic acid, 2,4-dichloro-8-methoxy-, methyl ester
• CAS No: 2247106-46-1
• MF: C₁₂H₉Cl₂NO₃
• MW: 286.110761404037
• CID: 5263909
• Update Time: 2025-05-23

3-Quinolinecarboxylic acid, 2,4-dichloro-8-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxylic acid, 2,4-dichloro-8-methoxy-, methyl ester

• Inchi： 1S/C12H9Cl2NO3/c1-17-7-5-3-4-6-9(13)8(12(16)18-2)11(14)15-10(6)7/h3-5H,1-2H3
• InChI Key： DVQLLAODJVIYAF-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2OC)C(Cl)=C(C(OC)=O)C=1Cl

Additional information on 3-Quinolinecarboxylic acid, 2,4-dichloro-8-methoxy-, methyl ester

3-Quinolinecarboxylic Acid, 2,4-Dichloro-8-Methoxy-, Methyl Ester: A Comprehensive Overview

The compound 3-Quinolinecarboxylic Acid, 2,4-Dichloro-8-Methoxy-, Methyl Ester (CAS No. 2247106-46-1) is a highly specialized organic molecule with a unique structure and versatile applications. This compound belongs to the quinoline derivative family, which has been extensively studied for its potential in various fields such as pharmaceuticals, agrochemicals, and materials science. The quinoline ring system forms the core of this molecule, with substituents at positions 2, 4, and 8 that significantly influence its chemical properties and reactivity.

The methyl ester group attached to the carboxylic acid at position 3 plays a crucial role in stabilizing the molecule and enhancing its solubility in organic solvents. This feature makes it particularly useful in synthesis reactions where precise control over reactivity is essential. Recent studies have highlighted the importance of such esterified derivatives in drug delivery systems, where controlled release mechanisms are critical for therapeutic efficacy.

One of the most notable advancements involving this compound is its application in antimicrobial agents. Researchers have discovered that the dichloro substituents at positions 2 and 4 contribute to enhanced antibacterial activity against a wide range of pathogens. This discovery has opened new avenues for developing novel antibiotics that can combat drug-resistant strains of bacteria, a pressing global health concern.

In addition to its antimicrobial properties, 3-Quinolinecarboxylic Acid, 2,4-Dichloro-8-Methoxy-, Methyl Ester has shown promise in the field of cancer research. Preclinical studies indicate that this compound exhibits selective cytotoxicity towards cancer cells while sparing healthy cells. The methoxy group at position 8 is believed to play a significant role in modulating this selective activity, making it a potential candidate for targeted cancer therapies.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Recent innovations in catalytic chemistry have enabled more efficient syntheses, reducing production costs and environmental impact. These advancements are particularly important for scaling up production to meet growing demand across various industries.

From an environmental perspective, the stability and biodegradability of 3-Quinolinecarboxylic Acid, 2,4-Dichloro-8-Methoxy-, Methyl Ester are critical considerations. Studies have shown that under specific conditions, this compound can undergo biodegradation without releasing harmful byproducts. This makes it an eco-friendly alternative to traditional chemicals in certain applications.

In conclusion, 3-Quinolinecarboxylic Acid, 2,4-Dichloro-8-Methoxy-, Methyl Ester (CAS No. 2247106-46-1) is a multifaceted compound with significant potential across diverse fields. Its unique structural features and versatile properties continue to drive innovative research and development efforts. As scientific understanding of this compound deepens, it is poised to play an increasingly important role in addressing some of the most pressing challenges in modern science.